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Compound of Interest

Compound Name: Tin(2+) acrylate

Cat. No.: B15175784 Get Quote

Introduction

Tin(II) acrylate, with the chemical formula C6H6O4Sn, is a metal-organic compound that holds

potential for applications in polymer chemistry and materials science.[1] Its bifunctional nature,

possessing both a polymerizable acrylate group and a catalytically active tin(II) center, makes it

a subject of interest for researchers in these fields. This technical guide provides a

comprehensive overview of the known chemical properties of tin(II) acrylate, drawing from

available literature and data on analogous compounds. It is intended for researchers,

scientists, and professionals in drug development who are interested in the synthesis,

characterization, and potential applications of this compound.

Core Chemical Properties
Quantitative data on the specific physical and chemical properties of pure tin(II) acrylate are not

extensively available in the public domain. However, based on the properties of related metal

acrylates and tin(II) compounds, the following characteristics can be anticipated.
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Property Value Source/Analogy

Molecular Formula C6H6O4Sn [1]

Molecular Weight 260.82 g/mol [1]

CAS Number 94275-72-6 [1]

Appearance
Expected to be a white to off-

white solid

Analogy with other metal

acrylates.

Melting Point
Data not available. May

decompose upon heating.

Boiling Point
Data not available. Likely to

decompose before boiling.

Solubility

Expected to have low solubility

in non-polar organic solvents

and may show some solubility

in polar aprotic solvents.

Copolymers have been

observed to swell in water.[2]

Analogy with zinc diacrylate

and observations of tin

acrylate copolymers.[2][3]

Stability

Expected to be sensitive to air

and moisture, with the tin(II)

center being susceptible to

oxidation to tin(IV).[4] Some

tin(II) coordination polymers,

however, exhibit stability in air

and moisture.

General knowledge of tin(II)

chemistry.[4]

Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of pure tin(II) acrylate is not explicitly

documented in the reviewed literature. However, a plausible synthesis route can be

extrapolated from the preparation of other metal acrylates and tin(II) carboxylates. The most

probable method involves the reaction of a tin(II) salt, such as tin(II) chloride (SnCl2), with

acrylic acid or a salt of acrylic acid, like sodium acrylate.
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Hypothetical Synthesis of Tin(II) Acrylate
Materials:

Tin(II) chloride (SnCl2), anhydrous

Acrylic acid (CH2=CHCOOH)

Triethylamine (N(C2H5)3) or Sodium hydroxide (NaOH)

Anhydrous, deoxygenated solvent (e.g., tetrahydrofuran or toluene)

Inert gas (e.g., nitrogen or argon)

Protocol:

Reaction Setup: All glassware should be thoroughly dried and the reaction conducted under

an inert atmosphere to prevent the oxidation of the tin(II) starting material.

Preparation of Tin(II) Chloride Solution: Dissolve a known molar amount of anhydrous tin(II)

chloride in the anhydrous, deoxygenated solvent in a reaction flask equipped with a

magnetic stirrer.

Neutralization of Acrylic Acid: In a separate flask, dissolve two molar equivalents of acrylic

acid in the same solvent. To this solution, slowly add two molar equivalents of a base (e.g.,

triethylamine or a solution of sodium hydroxide) at a low temperature (e.g., 0 °C) to form the

acrylate salt in situ. This step should also be carried out under an inert atmosphere.

Reaction: Slowly add the acrylate salt solution to the stirred tin(II) chloride solution at room

temperature.

Precipitation and Isolation: The formation of tin(II) acrylate, which is likely to be a solid,

should be observed as a precipitate. The reaction mixture is stirred for a specified period

(e.g., 12-24 hours) to ensure complete reaction.

Purification: The solid product is then isolated by filtration under an inert atmosphere,

washed with the anhydrous solvent to remove any unreacted starting materials and

byproducts, and dried under vacuum.
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Characterization Protocols
The characterization of the synthesized tin(II) acrylate would be crucial to confirm its identity

and purity. The following techniques would be employed:

Infrared (IR) Spectroscopy: To identify the characteristic vibrational bands of the acrylate

group (C=C and C=O stretching) and the Sn-O bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the

presence of the acrylate protons and carbons. ¹¹⁹Sn NMR would be essential to verify the +2

oxidation state of the tin center.

Mass Spectrometry (MS): To determine the molecular weight of the compound and confirm

its elemental composition.

Elemental Analysis: To determine the percentage of carbon, hydrogen, and tin, and to verify

the empirical formula.

Thermal Analysis (TGA/DSC): To assess the thermal stability of the compound and identify

decomposition temperatures.

Reactivity and Potential Applications
Polymerization
Tin(II) acrylate can serve as a monomer in polymerization reactions. The acrylate functionality

allows it to undergo polymerization, typically initiated by free radical initiators, to form poly(tin(II)

acrylate) or copolymers with other monomers. The tin(II) center can also influence the

polymerization process, potentially acting as a catalyst. Tin(II) compounds, such as tin(II)

octoate, are well-known catalysts for ring-opening polymerization of cyclic esters.[5][6]

Potential in Drug Development and Biological Systems
While specific studies on the biological activity of tin(II) acrylate are scarce, the broader class of

tin compounds has been investigated for its potential in drug development. Organotin

compounds have shown cytotoxic effects against various cancer cell lines, and their

mechanism of action is often attributed to their interaction with cellular membranes and the

inhibition of key enzymes.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubs.acs.org/doi/abs/10.1021/ma9906940
https://pubs.acs.org/doi/10.1021/acsmacrolett.1c00216
https://www.researchgate.net/publication/318512906_Biological_functions_of_tin_and_disease
https://www.atsdr.cdc.gov/toxprofiles/tp55-c2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The biological effects of tin compounds are complex and depend on the specific nature of the

organic and inorganic ligands attached to the tin center. It is hypothesized that tin compounds

can interfere with cellular signaling pathways, although a specific pathway for tin(II) acrylate

has not been elucidated. The general biological activity of tin compounds suggests that they

may impact processes such as cell proliferation and inflammation.[9] Further research is

needed to explore the specific biological effects and potential therapeutic applications of tin(II)

acrylate.

Visualizations
Experimental Workflow for Synthesis and
Characterization
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Figure 1: General experimental workflow for the synthesis and characterization of tin(II)
acrylate.
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Disclaimer: This technical guide has been compiled from the best available scientific literature.

However, significant gaps exist in the publicly available data for tin(II) acrylate. The provided

experimental protocols are hypothetical and based on established chemical principles for

related compounds. Researchers should exercise caution and perform thorough safety

assessments before attempting any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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